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Compound of Interest

Compound Name: Disperse Blue 1

Cat. No.: B124965

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 1, an anthraquinone-based dye, serves as a valuable reference standard in
various chromatographic applications due to its well-defined chemical and physical properties.
[1][2] Its primary applications include the analysis of textiles, plastics, hair dye formulations, and
environmental samples.[1][2] This document provides detailed application notes and protocols
for the use of Disperse Blue 1 as a reference standard, primarily focusing on High-
Performance Liquid Chromatography (HPLC).

Chemical and Physical Properties of Disperse Blue 1
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Property Value Reference
CAS Number 2475-45-8 [3]
Molecular Formula C14H12N40O2 [3]
Molecular Weight 268.27 g/mol [11[3]
Melting Point 332°C [1112]

Amax 607 nm [1]
Appearance Blue-black microcrystalline 2]

powder

N Sparingly soluble in 1 M
Solubility [1]
NH4OH (10 mg/mL)

Chromatographic Applications

Disperse Blue 1 is frequently analyzed using reverse-phase HPLC with UV or mass
spectrometry detection.[4][5][6] It can be used for qualitative identification based on retention
time and for quantitative analysis to determine its concentration in various matrices. The
standardized methods allow for the detection and quantification of Disperse Blue 1, which is
crucial for quality control and safety assessment, especially considering its classification as a
potential carcinogen by the International Agency for Research on Cancer.[6]

Quantitative Data Summary

The following tables summarize key quantitative parameters from validated HPLC methods for
the analysis of Disperse Blue 1.

Method 1: HPLC-DAD for Workplace Air Monitoring[6]
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Parameter Value

Column Ultra C18 (250 mm x 4.6 mm ID, 5 pum)

Mobile Phase Acetonitrile / 10 mmol/L Ammonium Acetate
(45/55, viv)

Flow Rate 0.6 mL/min

Detection Wavelength 615 nm

Injection Volume 5pL

Column Temperature 30°C

Linearity Range 2.4 - 48 pg/mL

Limit of Detection (LOD) 0.52 ng/mL

Limit of Quantification (LOQ) 1.6 ng/mL

Method 2: HPLC with UV and Mass Detection (DIN 54231)[5][7]

Parameter Value

ACQUITY Arc System with PDA and QDa Mass

System
Detector

Detection Limit (DIN 54231) 0.7 mg/L

Experimental Protocols

Below are detailed protocols for the preparation and analysis of Disperse Blue 1 using HPLC.
Protocol 1: Standard Solution Preparation

This protocol outlines the preparation of a stock and working standard solutions of Disperse
Blue 1.
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Standard Preparation Workflow

1. Accurately weigh Disperse Blue 1 standard

'

2. Dissolve in a suitable solvent (e.g., methanol) to create a stock solution

'

3. Sonicate if necessary to ensure complete dissolution

'

4. Perform serial dilutions of the stock solution to prepare working standards

'

5. Store solutions in amber vials at 4°C

Click to download full resolution via product page
Caption: Workflow for preparing Disperse Blue 1 standard solutions.
Protocol 2: HPLC-DAD Analysis of Disperse Blue 1

This protocol is based on the method for determining Disperse Blue 1 in workplace air
samples.[6]

Materials and Equipment:
o Disperse Blue 1 reference standard

o HPLC grade acetonitrile and methanol
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e« Ammonium acetate

o Deionized water

o HPLC system with a Diode Array Detector (DAD)

e Ultra C18 column (250 mm x 4.6 mm ID, 5 um) with a guard column
e Analytical balance

¢ Volumetric flasks and pipettes

» Syringe filters (0.45 um)

Procedure:

» Mobile Phase Preparation: Prepare a 10 mmol/L ammonium acetate solution in deionized
water. The mobile phase consists of a 45:55 (v/v) mixture of acetonitrile and the 10 mmol/L
ammonium acetate solution.

o Standard Preparation: Prepare a stock solution of Disperse Blue 1 in methanol. From the
stock solution, prepare a series of working standards with concentrations ranging from 2.4 to
48 pg/mL by diluting with methanol.

o Sample Preparation (Air Samples):
o Draw a known volume of air through a cellulose filter.

o Elute the Disperse Blue 1 from the filter with 3 mL of methanol using a mechanical shaker
for 30 minutes.

o Filter the resulting solution through a 0.45 um syringe filter prior to HPLC analysis.
e Chromatographic Conditions:
o Set the column temperature to 30°C.

o Set the mobile phase flow rate to 0.6 mL/min.
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o Set the injection volume to 5 pL.

o Set the DAD to acquire data at 615 nm.

e Analysis:

o Inject the prepared standards to generate a calibration curve.

o Inject the prepared samples to determine the concentration of Disperse Blue 1.
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HPLC Analysis Workflow
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Caption: General workflow for HPLC analysis of Disperse Blue 1.

Logical Relationship for Method Selection

The choice of analytical method is dependent on the sample matrix and the required sensitivity.
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Method Selection Logic

No HPLC-UV/DAD

. s
Sample Matrix Complexity? High

High Sensitivity Required? Yes HPLC-MS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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